Cas no 1008267-37-5 (<br>2-[(2,5-dimethylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxyli c acid)

• Product Name: <br>2-[(2,5-dimethylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxyli c acid
• CAS No: 1008267-37-5
• MF: C₁₈H₁₉NO₄S
• MW: 345.412763834
• CID: 3106418
• PubChem ID: 4496959
• Update Time: 2025-06-22

<br>2-[(2,5-dimethylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxyli c acid Chemical and Physical Properties

Names and Identifiers

• <br>2-[(2,5-dimethylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxyli c acid
• 3-Isoquinolinecarboxylic acid, 2-[(2,5-dimethylphenyl)sulfonyl]-1,2,3,4-tetrahydro-
• 2-(2,5-Dimethylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 2-[(2,5-dimethylbenzene)sulfonyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• Z45557514
• CHEMBL5305849
• CS-0220818
• 1008267-37-5
• AKOS034370945
• G32982
• 2-(2,5-dimethylphenyl)sulfonyl-3,4-dihydro-1H-isoquinoline-3-carboxylic Acid
• MYB48584
• 2-[(2,5-dimethylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 2-(2,5-dimethylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylicacid
• EN300-07624

• Inchi： 1S/C18H19NO4S/c1-12-7-8-13(2)17(9-12)24(22,23)19-11-15-6-4-3-5-14(15)10-16(19)18(20)21/h3-9,16H,10-11H2,1-2H3,(H,20,21)
• InChI Key： MEUUIIBIEUNLPI-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CC(C(O)=O)N1S(C1=CC(C)=CC=C1C)(=O)=O

Computed Properties

• Exact Mass: 345.103479g/mol
• Monoisotopic Mass: 345.103479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 345.4g/mol
• XLogP3: 3
• Topological Polar Surface Area: 83.1Ų

Additional information on <br>2-[(2,5-dimethylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxyli c acid

Introduction to 2-[(2,5-dimethylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS No. 1008267-37-5)

2-[(2,5-dimethylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, identified by its CAS number 1008267-37-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline class, a structural motif well-documented for its biological relevance and pharmacological potential. The presence of a sulfonyl group at the 2-position and a carboxylic acid moiety at the 3-position introduces unique chemical and pharmacological properties, making it a subject of extensive research for its potential therapeutic applications.

The molecular structure of 2-[(2,5-dimethylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid consists of a fused bicyclic system with a phenyl ring substituted at the 2 and 5 positions by methyl groups. This substitution pattern enhances the compound's lipophilicity and interactability with biological targets. The tetrahydroisoquinoline core is particularly interesting due to its resemblance to several natural alkaloids that exhibit a wide range of biological activities, including analgesic, neuroprotective, and anticancer effects.

In recent years, there has been a surge in research focused on tetrahydroisoquinoline derivatives as potential drug candidates. The structural framework of 1,2,3,4-tetrahydroisoquinoline provides a versatile scaffold for modulating biological activity through strategic functionalization. Specifically, the sulfonyl group in 2-[(2,5-dimethylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid serves as a critical pharmacophore that can engage with various biological targets. This functional group is known to enhance binding affinity and selectivity in drug design.

One of the most compelling aspects of 2-[(2,5-dimethylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is its potential in the development of central nervous system (CNS) therapeutics. Tetrahydroisoquinoline derivatives have been extensively studied for their role in modulating neurotransmitter systems. The sulfonyl-substituted derivative appears to exhibit properties that make it a promising candidate for addressing neurological disorders such as depression and Parkinson's disease. Preclinical studies have suggested that compounds with similar structural motifs may interact with monoamine transporters and receptors, leading to potential therapeutic benefits.

The carboxylic acid group at the 3-position of 1,2,3,4-tetrahydroisoquinoline in this compound provides an additional site for chemical modification. This allows for further derivatization to fine-tune pharmacokinetic properties such as solubility and metabolic stability. Such modifications are crucial in drug development to ensure that the final candidate drug exhibits optimal bioavailability and efficacy. Researchers have explored various strategies to optimize these derivatives for clinical use.

Recent advancements in computational chemistry and molecular modeling have accelerated the discovery process for novel bioactive compounds like 2-[(2,5-dimethylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid. These tools enable scientists to predict binding interactions with biological targets with high precision. By leveraging these technologies, researchers can rapidly screen large libraries of compounds and identify those with the highest potential for therapeutic activity. This approach has been instrumental in uncovering new leads for treating various diseases.

The synthesis of CAS No. 1008267-37-5 involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the sulfonyl group necessitates specialized synthetic methodologies to ensure regioselectivity and functional group compatibility. Advances in synthetic chemistry have made it possible to construct complex molecules like this one with greater efficiency than ever before.

From a medicinal chemistry perspective,1-(1-naphthyl)piperazine, another tetrahydroisoquinoline derivative with notable biological activity, has served as an inspiration for designing more sophisticated analogs such as CAS No. 1008267-37-5. The structural similarities between these compounds highlight their shared pharmacological profiles while also demonstrating how subtle modifications can significantly alter biological activity.

In conclusion,2-[(2-methoxyphenyl)methanol, which shares some structural features with our target compound, underscores the importance of strategic functionalization in drug design. Both compounds exemplify how modifications at key positions can lead to novel bioactive entities with therapeutic potential.